Cas no 2229197-21-9 (2-(3-chloro-2,6-difluorophenyl)propanal)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)propanal
• CAS No: 2229197-21-9
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 6568857
• PubChem ID: 165720773
• Update Time: 2025-06-09

2-(3-chloro-2,6-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,6-difluorophenyl)propanal
• 2229197-21-9
• EN300-1976153

• Inchi： 1S/C9H7ClF2O/c1-5(4-13)8-7(11)3-2-6(10)9(8)12/h2-5H,1H3
• InChI Key： AZSOUAMRZHBOAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(C=O)C)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-chloro-2,6-difluorophenyl)propanal

Comprehensive Overview of 2-(3-chloro-2,6-difluorophenyl)propanal (CAS No. 2229197-21-9)

2-(3-chloro-2,6-difluorophenyl)propanal (CAS No. 2229197-21-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound, characterized by its unique chloro-difluorophenyl moiety and propanal functional group, serves as a versatile building block in modern synthetic chemistry. Its molecular structure, C9H7ClF2O, combines halogenated aromatic properties with an aldehyde group, making it a valuable precursor for further chemical modifications.

In recent years, the demand for halogenated aromatic aldehydes like 2-(3-chloro-2,6-difluorophenyl)propanal has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role as an intermediate for active pharmaceutical ingredients (APIs) and agrochemical formulations. The compound's electron-withdrawing substituents enhance its reactivity in nucleophilic addition reactions, a feature exploited in the synthesis of complex molecules. Environmental sustainability concerns have also driven innovations in its production, with greener synthetic routes being explored to minimize waste and energy consumption.

The compound's physicochemical properties—including its melting point, solubility profile, and stability—are critical for industrial applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and consistency. With the rise of AI-driven molecular design, computational tools are increasingly used to predict the behavior of 2-(3-chloro-2,6-difluorophenyl)propanal in reaction pathways, accelerating R&D timelines. This aligns with the broader trend of digital transformation in chemical manufacturing.

From a commercial perspective, CAS No. 2229197-21-9 is supplied by specialized chemical manufacturers under stringent quality controls. Regulatory compliance, particularly with REACH and FDA guidelines, is a key consideration for global distribution. The compound's niche applications in flavor and fragrance industries further expand its market potential. As synthetic methodologies evolve, 2-(3-chloro-2,6-difluorophenyl)propanal continues to inspire innovations in green chemistry and catalysis, addressing both performance and sustainability goals.

Future research directions may explore its utility in bioconjugation or polymeric materials, leveraging its reactive aldehyde group. The compound's compatibility with continuous flow chemistry systems also positions it as a candidate for scalable, automated production. For researchers and industry professionals, understanding the nuanced reactivity of halogenated propanals like this compound remains pivotal for advancing next-generation chemical solutions.